Cas no 391226-96-3 (2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 391226-96-3
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5815457
• PubChem ID: 4346989
• Update Time: 2025-06-25

2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]-
• F0187-0236
• 391226-96-3
• Oprea1_316346
• 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024574863

• Inchi： 1S/C19H18N4O3S/c1-10-9-11(2)13(4)16(12(10)3)18-21-22-19(27-18)20-17(24)14-7-5-6-8-15(14)23(25)26/h5-9H,1-4H3,(H,20,22,24)
• InChI Key： SYNKQOUKNOHUSU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=C(C)C(C)=CC(C)=C2C)S1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 382.10996162g/mol
• Monoisotopic Mass: 382.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 129Ų

Additional information on 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

Professional Introduction to Compound with CAS No. 391226-96-3 and Product Name: 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

The compound with the CAS number 391226-96-3 and the product name 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a nitro group and a thiadiazole moiety linked to a benzamide backbone, positions it as a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of thiadiazole derivatives. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The presence of the nitro group in the molecular structure of this compound is particularly noteworthy, as it can influence both the electronic properties and the reactivity of the molecule. The nitro group is often used in medicinal chemistry to modulate bioavailability and to enhance binding affinity to biological targets.

The benzamide moiety is another critical component of this compound that contributes to its potential therapeutic value. Benzamides are widely recognized for their role in various pharmacological contexts, including pain relief and neuroprotection. The combination of a benzamide with a thiadiazole ring creates a unique scaffold that may interact with multiple biological pathways simultaneously. This multifunctionality makes the compound an attractive subject for further study in the development of novel therapeutic agents.

Recent research has highlighted the importance of tetramethylphenyl substituents in enhancing the bioactivity of heterocyclic compounds. The tetramethylphenyl group in this molecule not only stabilizes the electronic structure but also influences the solubility and metabolic stability of the compound. These properties are crucial for determining its suitability as a drug candidate. Studies have shown that tetramethylphenyl-substituted derivatives often exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts.

The 1,3,4-thiadiazole core is a key feature of this compound that contributes to its biological activity. Thiadiazoles are known for their ability to inhibit various enzymes and receptors involved in pathological processes. The specific arrangement of atoms in the thiadiazole ring allows for selective interactions with biological targets, making it an ideal scaffold for drug design. The presence of the nitro group adjacent to the thiadiazole ring may further enhance these interactions by increasing the electron-withdrawing effect on the ring system.

Current research efforts are focused on understanding how structural modifications can optimize the pharmacological properties of thiadiazole derivatives. The compound with CAS No. 391226-96-3 is being investigated for its potential role in modulating inflammatory responses and preventing oxidative stress-related diseases. Preliminary studies suggest that this compound may interfere with key signaling pathways involved in inflammation and cell death.

The benzamide portion of the molecule is also being studied for its ability to interact with protease enzymes that play a role in various diseases. By inhibiting these enzymes, benzamide derivatives can potentially reduce disease progression and alleviate symptoms. The combination of these two functional groups makes this compound a versatile tool for exploring new therapeutic strategies.

In conclusion, the compound with CAS No. 391226-96-3 and product name 2-nitro-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.